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pentamethyl-
CAS No.: 68367-53-3
Cat. No.: B1295122

Get Quote

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic
characteristics of 1,2-bis(dimethylamino)-2-methylpropane (CAS No. 68367-53-3), a diamine
with applications in chemical synthesis. In the absence of fully published spectral data, this
document leverages a first-principles approach, drawing upon established spectroscopic
principles and comparative analysis with structurally analogous compounds. We will delve into
the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS) data, offering field-proven insights into the experimental considerations and the causal
relationships between the molecular structure and its spectral output. This guide is intended for
researchers, scientists, and professionals in drug development and chemical manufacturing
who require a deep understanding of the structural elucidation of complex amines.

Introduction
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1,2-bis(dimethylamino)-2-methylpropane, also known as N,N,N',N',2-pentamethyl-1,2-
propanediamine, is a vicinal diamine featuring two tertiary amino groups. The unique structural
arrangement, with a quaternary carbon at the 2-position, imparts specific chemical properties
that are of interest in catalysis, as a ligand in organometallic chemistry, and as a building block
in the synthesis of more complex molecules. Accurate and unambiguous structural confirmation
is paramount for its application, and this is primarily achieved through a combination of
spectroscopic technigues.

This guide will provide a detailed prediction and interpretation of the *H NMR, 13C NMR, IR, and
MS spectra of 1,2-bis(dimethylamino)-2-methylpropane. By dissecting the molecule into its
constituent functional groups and comparing them with the known spectral data of analogous
structures, we can construct a highly accurate and reliable spectral profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule. For 1,2-bis(dimethylamino)-2-methylpropane, both *H and 3C NMR will
provide critical information about the electronic environment of each nucleus.

Predicted *H NMR Spectrum

The *H NMR spectrum is expected to be relatively simple, reflecting the symmetry of the
molecule. We anticipate three distinct signals:

» Asinglet for the two equivalent geminal methyl groups at the C2 position.
o Asinglet for the methylene protons (CH2) adjacent to the C1 dimethylamino group.

o Two singlets for the four N-methyl groups. The two dimethylamino groups are diastereotopic
due to the chiral center at C2, and therefore the four methyl groups are not chemically
equivalent.

Table 1: Predicted *H NMR Chemical Shifts and Multiplicities
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Protons

Predicted
Chemical Shift

(6, ppm)

Multiplicity

Integration

Rationale

C(CHs)2

~1.0-1.2

Singlet

6H

Shielded
environment of
alkyl groups on a
quaternary
carbon.

CHz2N

~22-24

Singlet

2H

Adjacent to an
electron-
withdrawing

dimethylamino

group.

N(CHs)2 (C1)

~2.2-23

Singlet

6H

Typical chemical
shift for N-methyl
groups in

aliphatic amines.

N(CHs)2 (C2)

~2.3-25

Singlet

6H

Slightly
deshielded
compared to the
C1 N-methyls
due to proximity
to the quaternary

center.

The prediction for the gem-dimethyl group is based on the spectrum of 2-methylpropane,

where the methyl protons appear around 0.9 ppm[1]. The presence of the amino groups will

cause a slight downfield shift. The methylene and N-methyl proton shifts are estimated from
data for N,N,N',N'-tetramethylethylenediamine (TMEDA)[2] and 2-(dimethylamino)-2-

methylpropanol[3].

Predicted *C NMR Spectrum
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The proton-decoupled 3C NMR spectrum is expected to show five signals, corresponding to
the five non-equivalent carbon environments in the molecule.

Table 2: Predicted 3C NMR Chemical Shifts

Predicted Chemical Shift ]
Carbon Rationale

(3, ppm)

Typical chemical shift for

methyl carbons attached to a
C(CHs3)2 ~25-30 ]

guaternary carbon, as seen in

2,2-dimethylpropane[4].

Quaternary carbon attached to

two methyl groups and a

dimethylamino group. Data
C(CHs)2 ~50 - 55 )

from 2-amino-2-methyl-1-

propanol suggests a shift in

this region[5].

Methylene carbon attached to
CH:2N ~65 - 70 _ _
a dimethylamino group.

Typical chemical shift for N-
N(CHs)2 (C1) ~45 - 50 methyl carbons in aliphatic
amines, similar to TMEDA[6].

Slightly different chemical

environment compared to the
N(CHs)2 (C2) ~48 - 53 C1 N-methyls due to

attachment to the quaternary

carbon.

Experimental Protocol for NMR Data Acquisition

A robust NMR analysis requires careful sample preparation and parameter selection.

Step-by-Step Methodology:
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e Sample Preparation: Dissolve approximately 10-20 mg of 1,2-bis(dimethylamino)-2-
methylpropane in 0.6-0.7 mL of deuterated chloroform (CDCIs). CDCls is a suitable solvent
as it is aprotic and dissolves a wide range of organic compounds.

 Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer for optimal resolution.
e 'H NMR Acquisition:

o Acquire a standard one-pulse H spectrum.

o Set the spectral width to cover a range of 0-10 ppm.

o Use a pulse angle of 30-45 degrees to ensure a short relaxation delay (typically 1-2
seconds).

o Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise
ratio.

e 13C NMR Acquisition:
o Acquire a proton-decoupled 13C spectrum using a standard pulse program.
o Set the spectral width to 0-220 ppm.

o Employ a sufficient number of scans (e.g., 1024 or more) due to the lower natural
abundance of 13C.

o Data Processing: Process the raw data with Fourier transformation, phase correction, and
baseline correction. Integrate the *H NMR signals and reference both spectra to the residual
solvent peak or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a
molecule. The IR spectrum of 1,2-bis(dimethylamino)-2-methylpropane will be characterized by
absorptions corresponding to C-H and C-N bond vibrations.

Predicted IR Absorption Bands
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Table 3: Predicted Major IR Absorption Bands

Wavenumber

Vibration Type Intensity Rationale
(cm™)
Characteristic of sp3
C-H bonds in the
C-H stretching methyl and methylene
2950 - 2850 Strong o
(alkane) groups. Similar to
spectra of 2-
methylpropane[7].
Diagnostic for the C-H
C-H stretching (N- ) stretch on a carbon
2820 - 2780 Medium )
CHs) attached to a nitrogen
atom.
Asymmetric and
C-H bending (CHz and ) symmetric bending
1470 - 1450 Medium
CHs) modes of the alkyl
groups.
_ A characteristic
C-H bending (gem- )
1380 - 1365 ) Medium-Strong doublet for the gem-
dimethyl) )
dimethyl group.
Corresponds to the
) ) stretching vibrations of
1250 - 1020 C-N stretching Medium-Strong

the C-N bonds of the

tertiary amines.

The absence of significant absorptions in the 3300-3500 cm~* region would confirm the

absence of N-H bonds, and the lack of a strong absorption around 1700 cm~* would indicate

the absence of a carbonyl group.

Experimental Protocol for IR Data Acquisition

Step-by-Step Methodology:
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e Sample Preparation: As 1,2-bis(dimethylamino)-2-methylpropane is likely a liquid at room
temperature, the simplest method is to acquire the spectrum of a neat sample.

e Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.
o Data Acquisition:

o Place a small drop of the neat liquid between two potassium bromide (KBr) or sodium
chloride (NaCl) salt plates.

o Alternatively, use an attenuated total reflectance (ATR) accessory, which requires placing
a drop of the sample directly onto the ATR crystal.

o Acquire the spectrum over the range of 4000-400 cm™1.
o Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

» Data Processing: Perform a background subtraction using a spectrum of the empty salt
plates or ATR crystal.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which can be used to confirm its structure.

Predicted Mass Spectrum

Upon electron ionization (El), 1,2-bis(dimethylamino)-2-methylpropane (molar mass: 144.26
g/mol ) is expected to produce a molecular ion peak ([M]*) at m/z 144. The fragmentation
pattern will be dominated by the cleavage of C-C and C-N bonds, particularly alpha-cleavage
adjacent to the nitrogen atoms, which is a highly favorable fragmentation pathway for amines.

Table 4: Predicted Key Mass Spectral Fragments
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miz Proposed Fragment Rationale
144 [CsH20N2]* Molecular ion peak.
Loss of a methyl group from
129 [M - CH3]*
the quaternary center.
Alpha-cleavage of the C1-C2
86 [CH2=N(CHs)2]* bond. This is expected to be a
very stable and abundant ion.
58 [C2HsN(CH3)]* Further fragmentation.
44 [CH2=N(CHs)]* Further fragmentation.

The base peak is likely to be at m/z 86 due to the stability of the resulting iminium ion.

Experimental Protocol for MS Data Acquisition

Step-by-Step Methodology:

o Sample Introduction: Introduce a dilute solution of the compound in a volatile solvent (e.g.,
methanol or dichloromethane) into the mass spectrometer via direct infusion or through a
gas chromatography (GC) column if sample purity is a concern.

« lonization: Use electron ionization (El) at 70 eV to induce fragmentation.

¢ Analysis: Analyze the resulting ions using a quadrupole, time-of-flight (TOF), or magnetic

sector mass analyzer.

o Data Acquisition: Scan a mass range of m/z 30-300 to capture the molecular ion and all

significant fragments.

Visualization of Spectroscopic Relationships

The following diagrams illustrate the key structural features and their expected manifestation in
the spectroscopic data.
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Predicted NMR Signals

13C: N(CHs): @ C2
(=50 ppm)

13C: N(CHs): @ C1
(~47 ppm)

13C: CHaN

(~68 ppm)
13C: C(CHs)2

(=52 ppm)

13C: gem-CHs
(~27 ppm)

1H: N(CHs)2 @ C2
(~2.4 ppm, s, 6H)

1H: N(CHs)2 @ C1
(~2.25 ppm, s, 6H)

1,2-bis(dimethylamino)-2-methylpropane Structure

1H: CHz2N

CN(C)C)(C(C)ON(C)C) (~2.3 ppm, s, 2H)

1H: gem-CHs
(~1.1 ppm, s, 6H)

Predicted IR Absorptions

C-N stretch
(1250-1020 cm~1)

N-CHs stretch
(2820-2780 cm~1)

C-H stretch
(2950-2850 cm~1)

Predicted MS Fragments

[CsH12N]*
(m/z 86, base peak)

[M-15]*
(m/z 129)

M]*
(m/z 144)
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Caption: Correlation of molecular structure with predicted spectroscopic data.
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Conclusion

This technical guide has provided a detailed, predictive analysis of the NMR, IR, and MS
spectra of 1,2-bis(dimethylamino)-2-methylpropane. By leveraging data from structurally similar
molecules, we have established a robust set of expected spectral characteristics that can be
used to confirm the identity and purity of this compound. The provided experimental protocols
offer a starting point for the practical acquisition of this data in a laboratory setting. This
predictive approach, grounded in fundamental spectroscopic principles, serves as a powerful
tool for researchers in the absence of published reference spectra.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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